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Compound of Interest

Compound Name: Krypton-79

Cat. No.: B1196655

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) for optimizing the yield of Krypton-79 (7°Kr) from a cyclotron.

Frequently Asked Questions (FAQSs)

Q1: What is the most common nuclear reaction for producing Krypton-79?

Al: The most common and effective nuclear reaction for the production of Krypton-79 is the
79Br(p,n)’°Kr reaction. This involves bombarding a target enriched in Bromine-79 with protons.

Q2: What are the primary target materials used for 7°Kr production?

A2: The primary target materials are sodium bromide (NaBr) in either solid or aqueous form.[1]
[2] Solid NaBr targets are often used for their high bromine content.[2] Aqueous solutions of
NaBr are also utilized, which can simplify the extraction of the gaseous 7°Kr product.[1]

Q3: What is the optimal proton beam energy for 7°Kr production?

A3: The optimal proton energy depends on the desired balance between the yield of 7°Kr and
the production of radionuclidic impurities. For the 7°Br(p,n)’°Kr reaction, energies in the range
of 14 MeV have been effectively used.[1] However, the theoretical yield for 7°Kr is calculated
over a broader energy range, from 0 to 45 MeV.[1] It is crucial to consult the excitation function
for the 7°Br(p,n)”°Kr reaction to select an energy that maximizes 7°Kr production while
minimizing impurities like 77Kr.[1]
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Q4: What are the expected yields for 7°Kr production?

A4: Theoretical yields for 7°Kr can be as high as 14.9 mCi/uAh.[1] However, practical
experimental yields are typically lower, ranging from 40% to 60% of the theoretical values after
separation from the NaBr target.[1]

Q5: What are the common methods for separating 7°Kr from the target material?

A5: For solid NaBr targets, a common method is dry distillation (also referred to as the fusion
method), where the irradiated salt is heated to its melting point (755°C) to release the trapped
krypton gas.[2] For aqueous NaBr targets, the produced 7°Kr gas can be continuously swept

out of the solution by bubbling helium gas through it during or after irradiation.[1]

Troubleshooting Guides
Low Krypton-79 Yield
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Symptom

Possible Cause

Troubleshooting Steps

Low 7°Kr activity post-

irradiation

Incorrect proton beam energy.

Verify the cyclotron's proton
beam energy is optimized for
the peak of the 7°Br(p,n)”°Kr
reaction cross-section. Consult
relevant excitation function
data.[1]

Low beam current.

Ensure the beam current is
stable and at the desired level
throughout the irradiation.
Check for any beam trips or

fluctuations.

Target material issues (e.g.,
insufficient thickness, incorrect

density).

For solid targets, verify the
thickness and uniformity of the
NaBr powder on the target
plate.[2] For aqueous targets,
ensure the NaBr solution is
near saturation to maximize
the bromine content in the

beam path.[1]

Inefficient cooling leading to

target degradation.

Inspect the target cooling
systems (water and/or helium)
for proper flow and
temperature. Overheating can
lead to loss of target material,

especially for aqueous targets.

Low 7°Kr recovery after

separation

Incomplete release of 7°Kr

from the solid target.

For the fusion method, ensure
the NaBr is completely melted
and held at temperature for a
sufficient duration to allow for
the diffusion and release of the

trapped gas.[1][2]

Leaks in the gas collection

system.

Perform a leak check of all

connections and tubing in the
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gas transfer line from the

target to the collection vessel.

If using a cold trap, ensure it is
o ) at the appropriate low
Inefficient trapping of 7°Kr. o
temperature to efficiently trap

krypton gas.

Check the helium flow rate. A
Inefficient sweeping of 7°Kr low flow rate may not be
from the aqueous target. sufficient to effectively carry

the 79Kr out of the solution.

Radionuclidic Impurities

Symptom Possible Cause Troubleshooting Steps

Reduce the incident proton
energy to a range that
) minimizes the cross-section for
Presence of 77Kr or other Proton beam energy is too ]
the production of unwanted
isotopes. The 7°Br(p,3n)’’Kr

reaction, for example, has a

bromine isotopes. high.

higher energy threshold.

Use high-purity sodium
Impurities in the target bromide to avoid the
material. production of other

radioisotopes from impurities.

Refine the purification process.
For dry distillation, ensure that
only the gaseous fraction is
Presence of other non-krypton Incomplete separation and collected. For the aqueous
radioisotopes. purification. sweep method, use
appropriate traps to remove
any aerosols or volatile

bromine species.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Experimental Protocols
Solid Sodium Bromide (NaBr) Target Preparation

Material: Use USP grade or higher purity Sodium Bromide (NaBr). To increase the rate of
dissolution for later processing, the salt can be fused in a nickel crucible, cooled, and then
ground into a fine powder.[2]

Target Plate: Utilize a water-cooled copper target plate. The surface should be scored with
parallel grooves to help hold the NaBr powder in place.[2]

Deposition: Spread a thin, uniform layer (approximately 1/8 inch thick) of the fine NaBr
powder over the scored surface of the target plate.[2]

Assembly: Mount the target plate in a cylindrical target chamber. This chamber should be
connected to the cyclotron beamline and have a vacuum window (e.g., dural foil) to allow the
proton beam to pass through.[2]

Cooling: During bombardment, the target chamber is typically filled with helium gas to aid in
cooling the NaBr powder.[2]

Aqueous Sodium Bromide (NaBr) Target Preparation

Solution Preparation: Prepare a nearly saturated solution of reagent-grade NaBr in distilled
water. To avoid precipitation in the target chamber, a fully saturated solution can be slightly
diluted (e.g., nine parts saturated solution to one part distilled water).[1]

Target Chamber: Use a target chamber constructed of a material resistant to the corrosive
nature of the bromide solution (e.g., titanium). The chamber should have a thin window (e.g.,
tantalum folil) to allow the proton beam to enter the solution.[1]

Filling: Fill the target chamber with the prepared NaBr solution. Ensure the thickness of the
solution is sufficient to completely stop the incident proton beam.[1]

Gas Lines: The target chamber must be equipped with a helium gas inlet that allows
bubbling through the solution and an outlet to carry the produced 7°Kr to a collection system.

[1]
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Krypton-79 Separation and Purification

Method 1: Dry Distillation from Solid NaBr Target

Transfer: After irradiation, transfer the NaBr target plate to a hot cell.

Fusion: Place the irradiated NaBr in a monel metal or quartz tube. Heat the tube to above
the melting point of NaBr (755°C) using a furnace or a direct flame.[2]

Gas Collection: The released gases, including 7°Kr, are swept from the fusion vessel using a
carrier gas (e.g., helium or air) into an evacuated collection bulb or a cold trap.[2]

Purification: Further purification can be achieved by passing the collected gas through a
series of traps to remove any volatile impurities.

Method 2: Helium Sweeping from Aqueous NaBr Target

Gas Flow: During or after irradiation, bubble a continuous stream of helium gas through the
aqueous NaBr solution.[1]

Gas Transfer: The helium stream, now containing 7°Kr, is directed out of the target chamber
through tubing to a collection system.

Collection: The 7°Kr can be collected in a shielded container or used directly for subsequent
applications. The gas stream can be mixed with air to achieve the desired concentration for
medical imaging purposes.[1]

Visualizations
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Prepare Solid or
Aqueous Target

Sodium Bromide (NaBr) > Cyclotron

:
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(°Br(p,n)7°Kr) Krypton-79 Gas | Quality Control

Figure 1: Krypton-79 Production Workflow
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Figure 2: Troubleshooting Low 7°Kr Yield

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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